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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991 Get Quote

This guide provides a detailed comparison of the solubility characteristics of barium iodate
(Ba(IO₃)₂) and sodium iodate (NaIO₃), two inorganic salts with significantly different solubilities

in aqueous solutions. This document is intended for researchers, scientists, and professionals

in drug development who require an understanding of the solubility behaviors of iodate

compounds. The following sections present quantitative solubility data, detailed experimental

protocols for solubility determination, and graphical representations of relevant chemical

principles and experimental workflows.

Quantitative Solubility Data
The solubility of a substance is a fundamental chemical property that quantifies the amount of

that substance that can dissolve in a solvent at a given temperature to form a saturated

solution. The data below summarizes the aqueous solubility of barium iodate and sodium

iodate.
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Solubility Data
Solubility
Product (Ksp)

Barium Iodate Ba(IO₃)₂ 487.13
7.32 x 10⁻⁴ M in

pure water.[1]
1.57 x 10⁻⁹[1][2]

Sodium Iodate NaIO₃ 197.89

2.5 g/100 mL at

0°C[3] 8.98

g/100 mL at

20°C[3] 9.47

g/100 mL at

25°C[3] 32.59

g/100 mL at

100°C[3]

Not applicable

due to high

solubility.

Note: The solubility of barium iodate is significantly lower than that of sodium iodate, which is

reflected in its low solubility product constant (Ksp). The Ksp represents the equilibrium

between the solid salt and its dissolved ions in a saturated solution. For Ba(IO₃)₂, the

equilibrium is: Ba(IO₃)₂(s) ⇌ Ba²⁺(aq) + 2IO₃⁻(aq).

Experimental Protocols for Solubility Determination
The following are generalized methods for experimentally determining the solubility of sparingly

soluble salts like barium iodate and highly soluble salts like sodium iodate.

1. Determination of Solubility for a Sparingly Soluble Salt (e.g., Barium Iodate)

This method often involves the preparation of a saturated solution and the subsequent analysis

of the ion concentrations in the solution.

Objective: To determine the molar solubility and solubility product (Ksp) of barium iodate in

water.

Materials: Barium iodate solid, deionized water, volumetric flasks, beakers, magnetic stirrer

and stir bar, filtration apparatus (e.g., Büchner funnel and filter paper), thermostatically

controlled water bath, and analytical equipment for ion concentration determination (e.g.,

titration setup or inductively coupled plasma mass spectrometry - ICP-MS).
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Procedure:

Preparation of a Saturated Solution: Add an excess amount of solid barium iodate to a

known volume of deionized water in a beaker. The presence of undissolved solid is crucial

to ensure the solution is saturated.

Equilibration: Place the beaker in a thermostatically controlled water bath set to the

desired temperature (e.g., 25°C). Stir the solution gently using a magnetic stirrer for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the

dissolved ions and the undissolved solid.

Separation of Solid and Liquid Phases: Carefully filter the saturated solution to remove

any undissolved barium iodate. It is critical to avoid transferring any solid particles into

the filtrate.

Analysis of Ion Concentration: Determine the concentration of either the barium ions

(Ba²⁺) or the iodate ions (IO₃⁻) in the filtrate.

Titration Method for Iodate: A common method involves the iodometric titration of the

iodate ions. An aliquot of the saturated solution is acidified, and an excess of potassium

iodide (KI) is added. The iodate ions react with the iodide ions to produce iodine (I₂),

which is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a

starch indicator.

Calculation of Molar Solubility and Ksp: From the concentration of the iodate or barium

ions, the molar solubility (s) of barium iodate can be calculated. The Ksp can then be

determined using the stoichiometry of the dissolution reaction.

2. Determination of Solubility for a Highly Soluble Salt (e.g., Sodium Iodate)

For highly soluble salts, the solubility is typically determined by measuring the mass of salt that

can dissolve in a specific amount of solvent to form a saturated solution at a given temperature.

Objective: To determine the solubility of sodium iodate in water at various temperatures.

Materials: Sodium iodate solid, deionized water, beakers, graduated cylinders,

thermostatically controlled water bath, hot plate, thermometer, and an analytical balance.
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Procedure:

Preparation of a Saturated Solution: In a beaker, add a known mass of sodium iodate to a

known volume of deionized water.

Heating and Dissolution: Gently heat the solution while stirring to dissolve the salt

completely. Continue adding small, weighed portions of sodium iodate until no more salt

dissolves, and a small amount of undissolved solid remains at the bottom.

Cooling and Crystallization Point Determination: Allow the saturated solution to cool slowly

while continuously stirring. The temperature at which the first crystals of sodium iodate

appear is the saturation temperature for that specific concentration.[4]

Constructing a Solubility Curve: Repeat the process with different initial masses of sodium

iodate and water to obtain saturation temperatures for various concentrations. Plot the

solubility (in g/100 mL of water) versus the temperature to construct a solubility curve.[5]

Evaporation Method (Alternative): Prepare a saturated solution at a specific temperature.

[6] Accurately weigh a sample of the clear, saturated solution. Evaporate the water from

the sample by gentle heating.[6] Weigh the remaining dry salt. The difference in mass will

give the mass of the water, and the solubility can be calculated as grams of salt per 100

grams of water.[6]

Visualizations
The Common Ion Effect on Barium Iodate Solubility

The solubility of a sparingly soluble salt like barium iodate is significantly affected by the

presence of a common ion. According to Le Chatelier's principle, adding a common ion (either

Ba²⁺ or IO₃⁻) from another soluble salt will shift the dissolution equilibrium to the left, favoring

the formation of the solid precipitate and thus decreasing the salt's solubility.[1][7] For instance,

adding a soluble salt like barium nitrate (Ba(NO₃)₂) increases the concentration of Ba²⁺ ions,

leading to a reduction in the concentration of iodate ions and a decrease in the overall solubility

of barium iodate.[1]
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Solubility Equilibrium of Ba(IO₃)₂

Addition of Common Ion

Equilibrium Shift Result

Ba(IO₃)₂(s)

Ba²⁺(aq)

Dissolution

2IO₃⁻(aq)
Dissolution Equilibrium shifts left

(Le Chatelier's Principle)

Soluble Barium Salt
(e.g., Ba(NO₃)₂)

Increases [Ba²⁺]

Favors Precipitation

Decreased Molar Solubility
of Ba(IO₃)₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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